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Abstract
Diiodoacetylene (C₂I₂) is a linear, volatile, and highly reactive organoiodine compound with

the structure I-C≡C-I. First synthesized in the late 19th century, it has garnered interest for its

unique chemical properties and potential applications in organic synthesis and materials

science. This technical guide provides a comprehensive overview of the discovery and history

of diiodoacetylene, detailed experimental protocols for its synthesis, a compilation of its key

quantitative data, and a discussion of its chemical reactivity and handling precautions.

Discovery and Historical Context
The history of diiodoacetylene is intertwined with the early explorations of acetylene

chemistry. While the exact date of its first synthesis is not definitively documented, early

investigations into the reactions of acetylene with halogens laid the groundwork.

A significant early method for the preparation of diiodoacetylene involved the reaction of

calcium carbide (CaC₂) with iodine.[1] Henri Moissan, a Nobel laureate known for his work on

fluorine and the development of the electric arc furnace, extensively studied the reactions of

calcium carbide, paving the way for acetylene chemistry.[2][3][4] Although Moissan's direct

involvement in diiodoacetylene synthesis is not explicitly detailed in the provided search
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results, his foundational work with calcium carbide was crucial for subsequent developments.[2]

[3][4]

Another historical synthesis route involved the reaction of silver acetylide with iodine.[5] This

method, while effective, presented significant safety hazards due to the explosive nature of

silver acetylide.

The early synthesis and characterization of diiodoacetylene were challenging due to its

instability and propensity to explode upon heating or mechanical shock.[6][7] It is a white,

volatile solid that is soluble in organic solvents.[6]

Synthesis of Diiodoacetylene
Several methods have been developed for the synthesis of diiodoacetylene. Below are

detailed protocols for some of the key methods.

Synthesis from Calcium Carbide and Iodine
This historical method is notable for its use of readily available starting materials.

Experimental Protocol:

Warning: This reaction should be performed in a well-ventilated fume hood with appropriate

safety precautions, including a blast shield, due to the potential for explosion.

Materials:

Calcium Carbide (CaC₂)

Iodine (I₂)

Solvent (e.g., diethyl ether)

Procedure:

In a reaction flask equipped with a stirrer and a reflux condenser, suspend finely powdered

calcium carbide in an inert solvent such as diethyl ether.
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Slowly add a solution of iodine in the same solvent to the calcium carbide suspension with

vigorous stirring.

The reaction is exothermic and should be cooled in an ice bath to maintain a controlled

temperature.

After the addition of iodine is complete, continue stirring the mixture for several hours at

room temperature.

Filter the reaction mixture to remove unreacted calcium carbide and calcium iodide

byproduct.

Carefully evaporate the solvent from the filtrate under reduced pressure to obtain crude

diiodoacetylene.

The crude product can be purified by sublimation or recrystallization from a suitable solvent.

Logical Relationship of the Synthesis Process:

Calcium Carbide (CaC₂)

Reaction MixtureIodine (I₂)

Inert Solvent (e.g., Ether)

Filtration Solvent Evaporation Purification (Sublimation/Recrystallization) Diiodoacetylene (C₂I₂)

Click to download full resolution via product page

Caption: Synthesis of Diiodoacetylene from Calcium Carbide.

Synthesis via Iodination of an Acetylene Source (Dehn's
Method)
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A common laboratory preparation is a modified version of the method developed by Dehn.[7]

This procedure involves the in-situ generation of hypoiodite, which then reacts with acetylene.

Experimental Protocol:

Warning: Diiodoacetylene is toxic and a shock, heat, and friction-sensitive explosive.[7] This

procedure must be carried out with extreme caution.

Materials:

Potassium iodide (KI)

Distilled water

Sodium hypochlorite solution (12.5%)

Acetylene gas (generated from calcium carbide and water)

Procedure:

Dissolve 3 g of potassium iodide in 40 mL of distilled water in a 100 mL measuring cylinder.

[7]

Bubble a steady stream of acetylene gas, generated from the reaction of calcium carbide

with water, through the potassium iodide solution.[7]

Slowly add a 12.5% solution of sodium hypochlorite to the bubbling solution. The solution will

turn reddish-amber and then pale yellow.[7]

Continue the slow addition of the hypochlorite solution until a flocculent white precipitate of

diiodoacetylene forms and the addition of hypochlorite no longer results in a yellow color.[7]

Filter the precipitate and wash it with cold water.[7]

Dry the product in a dark place as it is light-sensitive. Due to its volatility, it should be stored

in a covered container.[7]

Reaction Pathway:
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Reactants

Intermediates
Products

Potassium Iodide (KI)

Sodium Hypoiodite (NaOI)

+ NaOCl

Potassium Chloride (KCl)

Sodium Hypochlorite (NaOCl)

Acetylene (C₂H₂)

Diiodoacetylene (C₂I₂)

+ 2NaOI

Sodium Hydroxide (NaOH)

Click to download full resolution via product page

Caption: Reaction pathway for the synthesis of diiodoacetylene via Dehn's method.

Quantitative Data
A summary of the key quantitative data for diiodoacetylene is presented in the tables below.

Physical and Thermodynamic Properties
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Property Value Reference(s)

Molecular Formula C₂I₂ [6]

Molar Mass 277.831 g·mol⁻¹ [6]

Appearance White, volatile solid [6]

Density 3.43 g/cm³ [6]

Melting Point 81-82 °C [7]

Boiling Point Explodes above 80 °C [6]

Enthalpy of Formation (ΔfH°) 460.2 ± 8.4 kJ/mol [8]

Structural and Spectroscopic Data
Property Value Reference(s)

Molecular Structure Linear (I-C≡C-I) [6]

C-I Bond Length ~2.00 Å

C≡C Bond Length ~1.20 Å

Symmetry D∞h

Vibrational Frequencies (cm⁻¹)

ν₁(Σg⁺): ~183 (Raman),

ν₂(Σg⁺): ~2102 (Raman),

ν₃(Σu⁺): ~310 (IR), ν₄(Πg):

~105 (Raman), ν₅(Πu): ~270

(IR)

[9][10]

Chemical Reactivity and Handling
Diiodoacetylene is a highly reactive compound. Its primary hazard is its explosive nature,

being sensitive to heat, shock, and friction.[6][7] It is also reported to be toxic.[7]

It acts as a strong halogen bond donor, a property that has been explored in crystal

engineering.[6][11] The iodine atoms in diiodoacetylene can participate in halogen bonding

interactions with Lewis bases.
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Reactions involving diiodoacetylene should always be conducted on a small scale with

appropriate safety measures in place, including the use of a blast shield and personal

protective equipment. Due to its volatility and light sensitivity, it should be stored in a cool, dark,

and well-ventilated area in a tightly sealed container.[7]

Conclusion
Diiodoacetylene remains a compound of significant interest due to its unique structural and

electronic properties. While its synthesis and handling require considerable care due to its

instability, it serves as a valuable building block in specialized areas of chemical synthesis and

materials science. This guide has provided a comprehensive overview of its history, detailed

synthetic procedures, and key physical and chemical data to aid researchers in their

exploration of this fascinating molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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